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Compound of Interest

Triethyloxonium
Compound Name: )
hexachloroantimonate

Cat. No.: B1602697

An In-depth Technical Guide to Triethyloxonium Hexachloroantimonate (CAS 3264-67-3)

Introduction

Triethyloxonium hexachloroantimonate (CAS No. 3264-67-3) is a powerful and versatile
organometallic compound recognized for its potent electrophilic character.[1][2] Comprising a
triethyloxonium cation ([ (C2Hs)30]*) and a non-nucleophilic hexachloroantimonate anion
(SbCle™), this salt serves as a highly effective ethylating agent and a robust initiator for cationic
polymerization.[1] Its utility spans diverse fields, from fundamental organic synthesis and
catalysis to advanced materials science, where it is instrumental in creating complex
molecules, modifying polymers, and enabling structural analysis of transient species.[1][2][3][4]
This guide provides a comprehensive technical overview of its properties, synthesis, core
applications, and safe handling protocols, grounded in established scientific literature.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a reagent's physical properties are foundational to
its effective and safe use in a laboratory setting. Triethyloxonium hexachloroantimonate is a
white to off-white crystalline solid that is sensitive to moisture.[2][3][4][5] It is crucial to store the
compound at low temperatures (-20°C) under an inert atmosphere to prevent decomposition.[1]

[21I3][415][6][7]

Table 1: Chemical Identifiers for CAS 3264-67-3
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Identifier Value Source(s)

CAS Number 3264-67-3 [LI[51[7118]

EC Number 221-874-1 [11I51[71[8]
hexachloroantimony(1-);

IUPAC Name _ . [LI[5]8]19]
triethyloxidanium
Antimony Triethyloxonium

Synonyms ) [5]
Hexachloride

Linear Formula (C2Hs)30SbCle [L151[7118]19]

Molecular Formula CeH15ClsOSh [21[31[4][10][11]

Molecular Weight 437.66 g/mol [L1211311411511 71

PubChem CID 16688085 [21131141[51[8]

MDL Number MFCD00064572 [2I[31[41[50[71181I9]
QHWUSZRAYQUNCY-

InChl Key [11[51[7]
UHFFFAOYSA-H

SMILES CCCcC.ci(cn(cncncel [5II71181[9]

Property Value Source(s)
White to off-white powder or

Appearance [21[3][4]1[5]
crystals

Melting Point 135-137 °C (decomposes) [6]

Boiling Point N/A [5]

Density N/A [5]

Form Solid [1][617]

Storage Temperature -20 °C [L105161171
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Synthesis and Handling
Synthesis Protocol

The preparation of triethyloxonium hexachloroantimonate typically involves the reaction of a
potent Lewis acid, antimony(V) pentachloride (SbCls), with an excess of diethyl ether
((C2H5)20).[1] The strong electrophilicity of SbCls facilitates the activation of diethyl ether,
leading to the formation of the stable triethyloxonium cation and the hexachloroantimonate
anion.[1]

Gntimony(V) Pentachloride (Lewis AcidD (Diethyl Ether (Excess))

Reaction Vessel

(Anhydrous Conditions)

ormation & Crystallization

Triethyloxonium Hexachloroantimonate
[(C2H5)30]*[SbCle]~

Click to download full resolution via product page

Caption: Synthesis workflow for Triethyloxonium Hexachloroantimonate.

Handling and Storage Precautions

Due to its reactivity and sensitivity, stringent handling procedures are mandatory. The
compound is moisture-sensitive and should be handled under an inert atmosphere (e.g., argon
or nitrogen). It is classified as harmful if swallowed or inhaled and is toxic to aquatic life.[10][12]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust
mask, is essential. Store in a tightly sealed container in a dry, well-ventilated area at the
recommended temperature of -20°C.[2][3][4][7]

Core Applications and Mechanistic Insights
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The utility of this reagent stems from the high electrophilicity of the triethyloxonium cation,
which acts as a "solvated" ethyl cation, and the non-nucleophilic nature of the
hexachloroantimonate counterion.[1] This combination allows for clean ethyl transfer reactions
without interference from the anion.

Cationic Polymerization Initiator

Triethyloxonium hexachloroantimonate is a highly efficient initiator for cationic
polymerization. The primary initiation mechanism is electrophilic alkylation, where the
triethyloxonium cation transfers an ethyl group to a nucleophilic monomer, generating a new
cationic active center that propagates the polymer chain.[1]

Initiation Step

(Monomer (e.g., THF, Vinyl Ether))
Propagation Step

[(C2Hs)s0]*[SbCls]- + Monomer Active (Eguljvrﬁlf CenteD + n(Monomer) Propag?é:?'\;zl_y’\;?fr Chain

Click to download full resolution via product page
Caption: General mechanism of cationic polymerization initiation.

» Polymerization of Heterocyclic Monomers: It is effective for the ring-opening polymerization
of cyclic ethers like tetrahydrofuran (THF). This process can exhibit "living" polymerization
characteristics, allowing for the synthesis of polymers with controlled molecular weights and
narrow distributions, owing to the stability of the tertiary oxonium ion propagating species.[1]

» Polymerization of Vinylic Monomers: For monomers like alkyl vinyl ethers, initiation proceeds
via the addition of the ethyl cation to the double bond, generating a carbocation.[1] The
process can be complex; research suggests an initial fast reaction catalyzed by antimony
pentachloride (formed from initiator decomposition), followed by a slower reaction catalyzed
by the triethyloxonium ions.[1]
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Reagent in Organic and Structural Chemistry

Beyond polymerization, its strong electrophilic nature makes it invaluable in several other

areas:.

» Selective Oxidation: It serves as a selective one-electron oxidant for various aromatic
donors.[1][10] This application is pivotal in structural chemistry, as it facilitates the slow,
controlled growth of high-quality single crystals of aromatic cation-radicals, which are often
too labile to isolate by other means.[1] This has enabled the X-ray structure determination of
numerous important reactive intermediates.[1]

» Ethylation of Weak Nucleophiles: As a "hard" electrophile, it reacts efficiently at sites of high
electron density, enabling the ethylation of sensitive or weakly nucleophilic functional groups
where other alkylating agents might fail.[1]

o Catalysis: It is employed as a catalyst to enhance reaction rates and improve yields in key
organic reactions such as alkylation and acylation.[1][2][3][4] Its ability to stabilize reactive
intermediates leads to more efficient synthetic pathways.[2][3][4]

Applications in Materials Science

The properties of triethyloxonium hexachloroantimonate lend themselves to the
development of advanced materials:

e Doping Agent: It is used as a p-type doping agent for conductive polymers like
polyacetylene, significantly enhancing their electrical properties.[1][10]

o Polymer/Nanocomposite Additive: It can be incorporated into polymer matrices to improve
material characteristics, including thermal stability and mechanical strength.[1][2][3][4]

Safety and Toxicology Profile
Table 3: GHS Hazard Information
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Hazard Class Code Description Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed [51[10][12]
Acute Toxicity, o

) H332 Harmful if inhaled [51[10][12]
Inhalation
Hazardous to the Toxic to aquatic life
Aquatic Environment, H411 with long lasting [5][10][12]
Long-Term Hazard effects

Signal Word: Warning[5][12]

Toxicological Insights

The toxicity profile is largely influenced by the antimony component. Antimony and its
compounds can be toxic. The mechanism of action is believed to involve the binding of
antimony to sulfhydryl groups in essential enzymes, disrupting cellular respiration.[13]
Inhalation data suggests the myocardium (heart muscle) is a potential target of antimony
toxicity.[13] Dermal exposure may lead to skin irritation, described as "antimony spots”.[13]
Standard first-aid measures should be followed in case of exposure, and medical attention
should be sought immediately.[12]

Conclusion

Triethyloxonium hexachloroantimonate (CAS 3264-67-3) is a reagent of significant
importance for researchers in both academia and industry. Its role as a powerful ethylating
agent, a versatile cationic polymerization initiator, a selective oxidant, and a material property
enhancer underscores its broad applicability. A thorough understanding of its chemical
properties, reactivity, and associated hazards is paramount for its successful and safe
implementation in the laboratory. This guide provides the foundational knowledge required for
professionals to harness the unique capabilities of this compound in their research and
development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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